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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2'-Bromo-4'-
fluoroacetophenone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is paramount for their effective

application in synthesis and process development. This guide focuses on 2'-Bromo-4'-
fluoroacetophenone, a versatile building block in medicinal chemistry, providing key data,

experimental protocols, and safety information.[1]

Physicochemical and Safety Data
2'-Bromo-4'-fluoroacetophenone is an organohalogen and aromatic ketone compound.[1] At

room temperature, it exists as a beige to light grey-green crystalline powder or flakes.[1][2] Its

chemical structure, featuring both a bromine and a fluorine atom, imparts unique reactivity,

making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The

bromine atom acts as an effective leaving group in nucleophilic substitution reactions, while the

highly electronegative fluorine atom influences the electron distribution within the aromatic ring.

A summary of its key quantitative properties is presented below for easy reference and

comparison.
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Property Value Source

Boiling Point 150 °C / 302 °F @ 12 mmHg [3][4][5]

Melting Point 46 - 49 °C / 114.8 - 120.2 °F [3][4]

Molecular Formula C₈H₆BrFO [1][4]

Molecular Weight 217.04 g/mol [4][5]

CAS Number 403-29-2 [1][3]

Flash Point
> 110 °C / > 230 °F (closed

cup)
[3][4]

Appearance
Beige to light grey-green

crystalline powder or flakes
[1][2]

Solubility
Soluble in methanol; sparingly

soluble in water
[1]

Hazard Class
Skin Corrosion/Irritation,

Category 1B
[3][4]

Signal Word Danger [3][4]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[3][4]

Logical Relationship of Compound Properties
The following diagram illustrates the key informational categories associated with 2'-Bromo-4'-
fluoroacetophenone.
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2'-Bromo-4'-fluoroacetophenone

Physicochemical Properties

Boiling Point: 150°C @ 12 mmHg Melting Point: 46-49°C Molecular Weight: 217.04

Identification

CAS: 403-29-2 Formula: C8H6BrFO

Safety Information

Hazard: Skin Corrosion 1B Statement: H314

Click to download full resolution via product page

Caption: Key properties of 2'-Bromo-4'-fluoroacetophenone.

Experimental Protocol: Boiling Point Determination
The boiling point of an organic compound is the temperature at which its vapor pressure equals

the surrounding atmospheric pressure.[6] For 2'-Bromo-4'-fluoroacetophenone, which is a

solid at room temperature, a common and effective method for boiling point determination is

the Thiele tube method.[6][7] This technique is advantageous as it requires only a small

amount of the sample.[7]

Materials:

2'-Bromo-4'-fluoroacetophenone sample

Thiele tube
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High-boiling point oil (e.g., mineral oil)

Thermometer (calibrated)

Small fusion tube (e.g., Bell cap tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or other heat source

Safety goggles, lab coat, and chemical-resistant gloves

Procedure:

Sample Preparation: Place a small amount of solid 2'-Bromo-4'-fluoroacetophenone into

the fusion tube, enough to form a liquid column of about 1-2 cm upon melting.

Capillary Tube Insertion: Take a capillary tube that has been sealed at one end and place it

into the fusion tube with the open end submerged in the sample.[6][8]

Apparatus Assembly: Attach the fusion tube to a thermometer using a small rubber band or

wire.[7] Ensure the sample in the fusion tube is level with the thermometer bulb to record the

temperature accurately.[6]

Thiele Tube Setup: Insert the thermometer and the attached sample tube into the Thiele

tube, which should be filled with a high-boiling point oil to a level above the side-arm

junction.[7]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[7] The design of

the tube facilitates uniform heating of the oil via convection.

Observation: As the temperature rises, the solid sample will melt. Continue heating and

observe the capillary tube. Air trapped inside will expand and slowly bubble out. When the

boiling point is approached, a rapid and continuous stream of bubbles will emerge from the

open end of the capillary tube.[6][7]
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Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

[7] The stream of bubbles will slow down and stop. The exact temperature at which the liquid

just begins to enter the capillary tube is the boiling point of the substance.[7]

Data Recording: Record this temperature. It is also crucial to record the ambient barometric

pressure, as the boiling point is pressure-dependent.[9] The reported boiling point of 150 °C

is at a reduced pressure of 12 mmHg.[3][4]

Experimental Workflow Diagram
The following diagram outlines the workflow for the determination of the boiling point using the

Thiele tube method.
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Caption: Workflow for boiling point determination.
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Safety and Handling Precautions
2'-Bromo-4'-fluoroacetophenone is classified as a corrosive material that causes severe skin

burns and eye damage.[3] Therefore, stringent safety measures are required during handling.

Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, chemical-

resistant gloves, and a lab coat.[4]

Engineering Controls: All handling should be performed in a well-ventilated chemical fume

hood to avoid inhalation of dust or vapors.[3]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[3]

Storage: Keep the container tightly closed in a dry, refrigerated, and designated corrosives

area.[3] It should be stored away from incompatible materials such as strong oxidizing

agents and strong bases.[3]

This guide provides essential technical information for professionals working with 2'-Bromo-4'-
fluoroacetophenone. Adherence to the detailed protocols and safety precautions is critical for

accurate results and safe laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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